[3-Amino-6-thiophen-2-yl-4-(trifluoromethyl)-2-thieno[2,3-b]pyridinyl]-cyclopropylmethanone

• Molecular Formula: C16H11F3N2OS2
• Molecular Weight: 368.4g/mol
• IUPAC Name: [3-amino-6-thiophen-2-yl-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]-cyclopropylmethanone
• InChI: InChI=1S/C16H11F3N2OS2/c17-16(18,19)8-6-9(10-2-1-5-23-10)21-15-11(8)12(20)14(24-15)13(22)7-3-4-7/h1-2,5-7H,3-4,20H2
• InChI Key: UWBCHNUFEKEGCH-UHFFFAOYSA-N
• SMILES: C1CC1C(=O)C2=C(C3=C(S2)N=C(C=C3C(F)(F)F)C4=CC=CS4)N
• Pictograms: Acute Toxic; Irritant

Description

[3-amino-6-thiophen-2-yl-4-(trifluoromethyl)-2-thieno[2,3-b]pyridinyl]-cyclopropylmethanone is a thienopyridine.

Scientific Research Applications

Antitumor Agents

A compound structurally related to 3-Amino-6-thiophen-2-yl-4-(trifluoromethyl)-2-thieno[2,3-b]pyridinyl]-cyclopropylmethanone was identified as a potent cytotoxic agent against tumorigenic cell lines. This suggests potential applications in cancer research and treatment (Hayakawa et al., 2004).

Spectroscopic Properties

The spectroscopic properties of similar compounds have been studied, indicating their utility in molecular fluorescence and quantum chemistry calculations. These properties could be leveraged in analytical chemistry or material sciences (Al-Ansari, 2016).

Synthesis and Characterization

Several studies focus on the synthesis and characterization of novel compounds related to 3-Amino-6-thiophen-2-yl-4-(trifluoromethyl)-2-thieno[2,3-b]pyridinyl]-cyclopropylmethanone. This research provides insights into new methodologies for creating similar molecules, which could be valuable in pharmaceuticals and material sciences (Mabkhot et al., 2015).

Antibacterial and Anti-Inflammatory Activities

Some derivatives have shown significant antibacterial and anti-inflammatory activities. This implies that these compounds could be developed as new therapeutic agents for treating bacterial infections and inflammation (Lahsasni et al., 2018).

Molecular Docking Studies

Molecular docking studies of related compounds suggest potential interactions with biological targets. This research is crucial in drug design, providing a basis for the development of new drugs (Shahana & Yardily, 2020).

Heterocyclic Chemistry

The compound's chemistry is closely related to the field of heterocyclic chemistry, with several studies focusing on the synthesis of new heterocyclic compounds. This is significant for the development of new materials and pharmaceuticals (El-Meligie et al., 2020).